
Methyltrimethoxysilane: A Technical Guide to
Laboratory Health and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyltrimethoxysilane

Cat. No.: B3422404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for the

laboratory use of Methyltrimethoxysilane (MTMS). It is intended to equip researchers,

scientists, and drug development professionals with the necessary knowledge to handle this

chemical safely. The information herein is compiled from various safety data sheets and

chemical databases.

Chemical Identification and Properties
Methyltrimethoxysilane, with the CAS number 1185-55-3, is an organosilicon compound with

the formula CH₃Si(OCH₃)₃.[1] It is a colorless liquid with a characteristic odor.[2][3] MTMS is

primarily used as a crosslinker in the preparation of polysiloxane polymers, a coupling agent in

thermoplastics and thermosetting resins, a component in water repellents, and in silicone hard-

coats for plastics.[4][5][6]
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Property Value

Molecular Weight 136.22 g/mol [1][3]

Boiling Point 102-104 °C[1]

Flash Point 11 - 13 °C[7][8]

Density 0.955 g/cm³[1]

Vapor Density 4.70 (Air = 1.0)[7][9]

Solubility in Water Reacts/Hydrolyzes[1][7]

Reactivity and Stability

Methyltrimethoxysilane is a stable compound under normal temperatures and pressures.[7]

However, it is sensitive to moisture and will react with water, including atmospheric moisture, to

liberate methanol.[2][3][7] This reaction can be slow.[2] The heat from this reaction may be

sufficient to ignite the methanol vapor.[7] It is incompatible with strong oxidizing agents, strong

acids, and water.[2][7] Hazardous decomposition products upon combustion include carbon

monoxide, carbon dioxide, and silicon dioxide.[7][10]

Hazard Identification and Toxicology
Methyltrimethoxysilane is a highly flammable liquid and vapor.[7][8][11] It can cause serious

eye irritation, as well as skin and respiratory tract irritation.[7][10][11] Contact with moisture

liberates methanol, which can have chronic effects on the central nervous system, potentially

leading to headaches or impaired vision.[2] Ingestion is associated with methanol toxicity,

causing symptoms like nausea, vomiting, headache, and visual disturbances, including

blindness.[2]

Toxicological Data
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Test Species Route Value

LD50 Rat Oral 12500 mg/kg[2]

LD50 Rat Oral 12300 uL/kg[7]

LD50 Rabbit Oral 11808 mg/kg[12]

LD50 Rabbit Dermal > 9600 mg/kg[12]

Draize test Rabbit Eye 100 uL/24H (Mild)[7]

Studies have shown a low order of acute toxicity for MTMS.[4][5] It is considered slightly

irritating to the eyes and skin.[4][5] While some data suggests it may be a skin sensitizer, a

weight of evidence assessment supports that it is not.[4][5] In vitro and in vivo assays have

indicated a low potential for genotoxicity.[4][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

Methyltrimethoxysilane.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[7]

Avoid contact with eyes, skin, and clothing.[7]

Do not breathe vapor or mist.[2][7]

Ground and bond containers when transferring material to prevent static discharge.[7][11]

Use only non-sparking tools and explosion-proof equipment.[7][11]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11] No smoking.[8]

[11]

Wear appropriate personal protective equipment (see Section 4).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://www.chemicalbook.com/msds/methyltrimethoxysilane.pdf
https://www.chemicalbook.com/msds/methyltrimethoxysilane.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://www.benchchem.com/product/b3422404?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://www.cfmats.com/uploads/file/cfs-553-methyltrimethoxysilane-ghs-sds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[7]

Empty containers retain product residue and can be dangerous. Do not pressurize, cut, weld,

braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[7]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep containers tightly closed.[2][11]

Store in a flammables-designated area.[7]

Protect from moisture.[7]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to protect

laboratory personnel from exposure.

Engineering Controls:

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[7]

Use adequate ventilation, such as a chemical fume hood, to maintain low airborne

concentrations of vapors.[7]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical splash goggles.[7] Contact lenses should not be worn.

[2]

Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are

recommended) and clothing to prevent skin exposure.[2][7]
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Respiratory Protection: If engineering controls are not sufficient to maintain concentrations

below exposure limits, a NIOSH-certified organic vapor respirator should be worn.[2][7] A

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[7]

First Aid Measures
In the event of exposure, immediate first aid is crucial.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Seek medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7] Wash the affected area with soap and water.

[2] Get medical aid if irritation develops or persists.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[2] Continue rinsing and seek immediate medical attention.[2][7]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[7] Never give

anything by mouth to an unconscious person.[2][7] Do not induce vomiting.[8] Seek

immediate medical attention.[7][8]

Note to Physician: This product reacts with water in the stomach to form methanol. Treatment

should be based on symptoms of methanol poisoning.[2]

Fire Fighting Measures
Methyltrimethoxysilane is a highly flammable liquid and vapor.[2] Vapors are heavier than air

and may travel to a source of ignition and flash back.[13]

Suitable Extinguishing Media: Use water spray, water fog, foam, dry chemical, or carbon

dioxide.[2]
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Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[14]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[7] Containers may explode when heated.[13]

Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7] Use

water spray to cool exposed containers.[2]

Accidental Release Measures
In the case of a spill or leak, follow these procedures:

Personal Precautions: Evacuate unnecessary personnel from the area.[2] Eliminate all

ignition sources.[7] Use a spark-proof tool.[7] Provide ventilation.[7] Wear appropriate

personal protective equipment as described in Section 4.[7]

Environmental Precautions: Prevent entry into sewers and public waters.[2]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[7]

Experimental Protocols and Visualizations
To ensure safe laboratory practices, a clear workflow is essential. The following diagrams

illustrate key procedures and logical relationships for handling Methyltrimethoxysilane.
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Caption: Standard workflow for the safe laboratory use of Methyltrimethoxysilane.
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First Aid for Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
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Seek Medical Attention Flush with Water for 15 min
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Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical flow of first aid measures based on the route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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